N-[4-(butan-2-yl)phenyl]-2-cyano-3-(3-hydroxyphenyl)prop-2-enamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-2-cyano-3-(3-hydroxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H20N2O2/c1-3-14(2)16-7-9-18(10-8-16)22-20(24)17(13-21)11-15-5-4-6-19(23)12-15/h4-12,14,23H,3H2,1-2H3,(H,22,24)
• InChI Key: PFUVAMLOMXSEIG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)C(=CC2=CC(=CC=C2)O)C#N
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-[4-(butan-2-yl)phenyl]-2-cyano-3-(3-hydroxyphenyl)prop-2-enamide, also known as BHPP, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. BHPP belongs to the family of enamide compounds and has a chemical structure that makes it a suitable candidate for various biological applications.

Scientific Research Applications

Inhibition of Enzymes

N-[4-(butan-2-yl)phenyl]-2-cyano-3-(3-hydroxyphenyl)prop-2-enamide and its analogs have shown potential as enzyme inhibitors. Specifically, some analogs of this compound have demonstrated potent inhibition of Bruton's tyrosine kinase (BTK), an enzyme with significance in B cell development (Ghosh et al., 2000). Additionally, similar compounds have been explored as inhibitors of the tyrosine kinase epidermal growth factor receptor (EGFR), contributing to their potential as immunosuppressive agents (Ghosh et al., 1999).

Fragmentation and Isomerization Studies

The compound and its derivatives have been subjects of mass spectrometry studies, focusing on fragmentation patterns and isomerization. For instance, N-(4-aminobutyl)-3-(4-hydroxyphenyl)prop-2-enamide, a derivative, exhibited ion formation through neighboring group participation, highlighting intricate chemical behaviors (Bigler & Hesse, 1995).

Corrosion Inhibition

Research has also been conducted on acrylamide derivatives of this compound for corrosion inhibition purposes. These derivatives have shown effectiveness in protecting copper in nitric acid solutions, demonstrating their practical utility in materials science (Abu-Rayyan et al., 2022).

Polymer Synthesis

Compounds related to N-[4-(butan-2-yl)phenyl]-2-cyano-3-(3-hydroxyphenyl)prop-2-enamide have been employed in the synthesis of polymers, such as polyamides and polyimides. These polymers have been characterized for their solubility, thermal properties, and potential applications in materials science (Spiliopoulos & Mikroyannidis, 1998).

Electrochemical Applications

Electrochemical studies have also been conducted with derivatives of this compound. For example, a derivative was used in developing a label-free electrochemical immunosensor for detecting bisphenol A, demonstrating its potential in environmental monitoring and biosensing applications (Wang et al., 2014).